3-(4-Fluorophenyl)-2,5-dimethyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-(4-fluorophenyl)-2,5-dimethyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H23FN4/c1-13-8-10-24(11-9-13)18-12-14(2)22-20-19(15(3)23-25(18)20)16-4-6-17(21)7-5-16/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: OYUMHDXXDPXMLY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC(=NC3=C(C(=NN23)C)C4=CC=C(C=C4)F)C
• Molecular Formula: C20H23FN4
• Molecular Weight: 338.4 g/mol

Description

3-(4-Fluorophenyl)-2,5-dimethyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine is a pyrazolopyrimidine derivative characterized by a bicyclic core with a fluorine-substituted phenyl group at position 3, methyl groups at positions 2 and 5, and a 4-methylpiperidine moiety at position 7. This compound is of interest due to its structural similarity to pharmacologically active pyrazolopyrimidines, which often exhibit antiviral, antimicrobial, or kinase-inhibitory properties. The 4-fluorophenyl group enhances electronic effects for target binding, while the 4-methylpiperidine substituent may improve solubility and bioavailability compared to simpler alkyl or aryl groups.

Preparation Methods

The synthesis of 3-(4-Fluorophenyl)-2,5-dimethyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine typically involves a multi-step process. One common method includes the condensation of appropriate starting materials followed by cyclization and functional group modifications. The reaction conditions often involve the use of catalysts and specific solvents to achieve high yields and purity . Industrial production methods may involve optimization of these synthetic routes to ensure scalability and cost-effectiveness .

Chemical Reactions Analysis

3-(4-Fluorophenyl)-2,5-dimethyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles under specific conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce different functional groups onto the pyrazolo[1,5-a]pyrimidine scaffold .

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound has shown potential as a fluorescent probe for studying intracellular processes and interactions.

Medicine: Research has indicated its potential as a therapeutic agent, particularly in the development of inhibitors for specific enzymes and receptors.

Industry: Its unique properties make it suitable for use in the development of advanced materials and sensors.

Mechanism of Action

The mechanism of action of 3-(4-Fluorophenyl)-2,5-dimethyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets. For instance, it has been shown to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound may also interact with cellular receptors, modulating signaling pathways and cellular responses . Detailed studies on its molecular targets and pathways are ongoing to fully elucidate its mechanism of action .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs and their key properties, synthesized from evidence-based data:

Compound Name	Substituents	Key Differences	Biological/Potential Activity	References
3-(4-Fluorophenyl)-2,5-dimethyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine	3: 4-Fluorophenyl; 2,5: Methyl; 7: 4-Methylpiperidine	Reference compound	Hypothesized anti-Wolbachia/antimicrobial activity based on structural analogs
7-Chloro-3-(4-fluorophenyl)-5,6-dimethylpyrazolo[1,5-a]pyrimidine (8a)	3: 4-Fluorophenyl; 5,6: Methyl; 7: Chloro	Chloro at position 7; no piperidine	Anti-Wolbachia activity (IC₅₀ = 0.14 µM)
3-(4-Chlorophenyl)-2,5-dimethyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine	3: 4-Chlorophenyl; 2,5: Methyl; 7: 4-Methylpiperidine	Chloro vs. fluoro at phenyl; similar solubility	Likely reduced electronic effects compared to fluoro analog
3-(4-Fluorophenyl)-5,6-dimethyl-N-(pyridin-2-ylmethyl)pyrazolopyrimidin-7-amine (3)	3: 4-Fluorophenyl; 5,6: Methyl; 7: Pyridin-2-ylmethylamine	Aromatic amine vs. aliphatic piperidine at position 7	Anti-Wolbachia activity (IC₅₀ = 0.19 µM)
5-(4-Fluorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine	5: 4-Fluorophenyl; 2: Methyl; 7: Trifluoromethyl	CF₃ at position 7 (electron-withdrawing)	Potential kinase inhibition due to CF₃’s strong electronic effects
2,5-Dimethyl-7-(2-(trifluoromethyl)phenylamine)pyrazolo[1,5-a]pyrimidine	2,5: Methyl; 7: 2-(Trifluoromethyl)phenylamine	Bulky aromatic amine at position 7	Likely reduced metabolic stability compared to aliphatic amines

Key Findings from Structural Comparisons :

Position 7 Substitution :

• The 4-methylpiperidine group in the target compound enhances solubility compared to chloro (8a) or trifluoromethyl (14) analogs, as piperidine’s basicity improves water solubility.
• Aromatic amines (e.g., pyridin-2-ylmethyl in compound 3) show moderate anti-Wolbachia activity but may suffer from faster metabolic clearance.

Methyl Groups at Positions 2 and 5 :

• Methyl groups increase lipophilicity, aiding membrane permeability, but may reduce solubility compared to polar substituents.

Biological Activity Trends :

• Chloro-substituted analogs (8a) exhibit potent anti-Wolbachia activity, suggesting halogenation at position 7 is favorable.
• Piperidine-containing compounds (target, ) are hypothesized to balance solubility and activity better than trifluoromethyl or aromatic amine derivatives.